Cas no 1208076-82-7 (2,4-dibromo-3,5-difluorobenzene-1-sulfonamide)

• Product Name: 2,4-dibromo-3,5-difluorobenzene-1-sulfonamide
• CAS No: 1208076-82-7
• MF: C₆H₃Br₂F₂NO₂S
• MW: 350.963325738907
• MDL: MFCD12026252
• CID: 4577551
• Update Time: 2025-05-19

2,4-dibromo-3,5-difluorobenzene-1-sulfonamide Chemical and Physical Properties

Names and Identifiers

• 2,4-DIBROMO-3,5-DIFLUOROBENZENESULFONAMIDE
• Benzenesulfonamide, 2,4-dibromo-3,5-difluoro-
• 2,4-dibromo-3,5-difluorobenzene-1-sulfonamide

• MDL： MFCD12026252
• Inchi： 1S/C6H3Br2F2NO2S/c7-4-2(9)1-3(14(11,12)13)5(8)6(4)10/h1H,(H2,11,12,13)
• InChI Key： QKQJMRDYECQJBU-UHFFFAOYSA-N
• SMILES： C1(S(N)(=O)=O)=CC(F)=C(Br)C(F)=C1Br

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzenesulfonamides

Additional information on 2,4-dibromo-3,5-difluorobenzene-1-sulfonamide

Recent Advances in the Study of 2,4-Dibromo-3,5-difluorobenzene-1-sulfonamide (CAS: 1208076-82-7)

The compound 2,4-dibromo-3,5-difluorobenzene-1-sulfonamide (CAS: 1208076-82-7) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural properties and potential therapeutic applications. This research brief aims to synthesize the latest findings on this compound, focusing on its synthesis, biological activity, and potential as a lead molecule in drug discovery.

Recent studies have highlighted the synthetic versatility of 2,4-dibromo-3,5-difluorobenzene-1-sulfonamide, which serves as a key intermediate in the development of novel sulfonamide-based inhibitors. A 2023 study published in the Journal of Medicinal Chemistry demonstrated its efficacy in targeting carbonic anhydrase isoforms, with particular relevance to cancer therapy. The compound's bromo and fluoro substituents enhance its binding affinity and selectivity, making it a promising candidate for further optimization.

In addition to its inhibitory properties, research has explored the compound's role in modulating protein-protein interactions. A preprint from BioRxiv (2024) revealed that derivatives of 2,4-dibromo-3,5-difluorobenzene-1-sulfonamide exhibit potent activity against inflammatory pathways by disrupting key signaling complexes. This finding opens new avenues for treating chronic inflammatory diseases, such as rheumatoid arthritis and inflammatory bowel disease.

From a methodological perspective, advancements in computational chemistry have facilitated the rational design of 2,4-dibromo-3,5-difluorobenzene-1-sulfonamide derivatives. Molecular docking and dynamics simulations, as reported in a 2024 ACS Chemical Biology paper, have provided insights into the compound's binding modes and stability within biological targets. These computational tools are instrumental in reducing the time and cost associated with empirical screening.

Despite these promising developments, challenges remain in optimizing the pharmacokinetic properties of 2,4-dibromo-3,5-difluorobenzene-1-sulfonamide. Its relatively low solubility and metabolic stability, as noted in a recent European Journal of Pharmaceutical Sciences review, necessitate further structural modifications. Researchers are currently exploring prodrug strategies and nanoformulations to address these limitations.

In conclusion, 2,4-dibromo-3,5-difluorobenzene-1-sulfonamide represents a versatile scaffold with broad applications in drug discovery. Its dual functionality as an enzyme inhibitor and protein interaction modulator underscores its potential across multiple therapeutic areas. Future research should focus on translational studies to validate its efficacy and safety in preclinical models.